Cas no 1082041-46-0 (4-Fluoro-3-iodo-1H-indazole-6-carbonitrile)

• Product Name: 4-Fluoro-3-iodo-1H-indazole-6-carbonitrile
• CAS No: 1082041-46-0
• MF: C₈H₃FIN₃
• MW: 287.032396554947
• MDL: MFCD11007863
• CID: 4560129
• PubChem ID: 53399323
• Update Time: 2025-05-27

4-Fluoro-3-iodo-1H-indazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-iodo-1H-indazole-6-carbonitrile
• 6-Cyano-4-fluoro-3-iodo (1H)indazole
• 4-fluoro-3-iodo-2H-indazole-6-carbonitrile
• DB-207710
• C8H3FIN3
• CS-0056155
• EN300-198978
• 1082041-46-0
• AKOS026743319
• 6-Cyano-4-fluoro-3-iodo(1h)indazole

• MDL： MFCD11007863
• Inchi： 1S/C8H3FIN3/c9-5-1-4(3-11)2-6-7(5)8(10)13-12-6/h1-2H,(H,12,13)
• InChI Key： IOQGAAULVMSHAB-UHFFFAOYSA-N
• SMILES： IC1=C2C(=CC(C#N)=CC2=NN1)F

Computed Properties

• Exact Mass: 286.93557g/mol
• Monoisotopic Mass: 286.93557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.5

Additional information on 4-Fluoro-3-iodo-1H-indazole-6-carbonitrile

Comprehensive Overview of 4-Fluoro-3-iodo-1H-indazole-6-carbonitrile (CAS No. 1082041-46-0)

4-Fluoro-3-iodo-1H-indazole-6-carbonitrile (CAS No. 1082041-46-0) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated indazole derivative is characterized by its unique molecular structure, which combines a fluoro substituent, an iodo group, and a carbonitrile functionality. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

The growing interest in 4-Fluoro-3-iodo-1H-indazole-6-carbonitrile aligns with current trends in drug discovery, where researchers are increasingly focusing on small molecule inhibitors and precision medicine. Its iodo and fluoro substituents enhance its reactivity, enabling efficient cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These properties are critical for constructing complex molecular architectures, a topic frequently searched by chemists exploring C-H activation and late-stage functionalization strategies.

In addition to its pharmaceutical applications, 4-Fluoro-3-iodo-1H-indazole-6-carbonitrile is also studied in material science, particularly for its potential role in organic electronics and photovoltaic materials. The carbonitrile group contributes to electron-withdrawing characteristics, which are essential for tuning the optoelectronic properties of conjugated systems. This aligns with the surge in searches for organic semiconductors and energy-efficient materials, reflecting broader societal interest in sustainable technologies.

From a synthetic chemistry perspective, the compound’s regioselective reactivity is a key advantage. The iodo group at the 3-position allows for precise modifications, while the fluoro substituent at the 4-position offers metabolic stability—a feature highly sought after in medicinal chemistry. These attributes make it a popular subject in discussions about scaffold diversification and fragment-based drug design, topics frequently queried in academic and industrial research forums.

Quality control and analytical characterization of 4-Fluoro-3-iodo-1H-indazole-6-carbonitrile are equally important. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and consistency, addressing the demand for reliable reference standards in chemical synthesis. This resonates with the increasing emphasis on quality-by-design (QbD) principles in the pharmaceutical industry, a hot topic in regulatory and compliance circles.

In summary, 4-Fluoro-3-iodo-1H-indazole-6-carbonitrile (CAS No. 1082041-46-0) is a versatile building block with applications spanning drug discovery, materials science, and synthetic methodology. Its structural uniqueness and functional group compatibility position it as a critical tool for researchers exploring next-generation therapeutics and advanced functional materials. As the scientific community continues to prioritize innovation, this compound is poised to remain a focal point in cutting-edge research.